Cas no 136778-40-0 (Goniodiol diacetate)

• Product Name: Goniodiol diacetate
• CAS No: 136778-40-0
• MF: C₁₇H₁₈O₆
• MW: 318.321225643158
• CID: 1080817
• PubChem ID: 11012583
• Update Time: 2025-08-01

Goniodiol diacetate Chemical and Physical Properties

Names and Identifiers

• Goniodiol diacetate
• 7,8-di-O-acetyl-goniodiol
• (+)-goniodiol diacetate
• (+)-goniodiol-diacetate
• [ "" ]
• 136778-40-0
• AKOS040735931
• [(1S,2R)-2-Acetyloxy-1-[(2R)-6-oxo-2,3-dihydropyran-2-yl]-2-phenylethyl] acetate
• FS-8635

• Inchi： 1S/C17H18O6/c1-11(18)21-16(13-7-4-3-5-8-13)17(22-12(2)19)14-9-6-10-15(20)23-14/h3-8,10,14,16-17H,9H2,1-2H3/t14-,16-,17+/m1/s1
• InChI Key： JJGQHRYXJBODPH-OIISXLGYSA-N
• SMILES： O1C(C=CC[C@@H]1[C@@H]([C@@H](C1C=CC=CC=1)OC(C)=O)OC(C)=O)=O

Computed Properties

• Exact Mass: 318.11000
• Monoisotopic Mass: 318.11033829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.797
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.2±0.1 g/cm3
• Boiling Point: 386.4±12.0 °C at 760 mmHg
• Flash Point: 167.5±19.6 °C
• PSA: 78.90000
• LogP: 2.09420
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Goniodiol diacetate Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether